Cas no 2645418-92-2 (3-methylpyridin-4,5,6-d3-2-ol)

3-methylpyridin-4,5,6-d3-2-ol structure
3-methylpyridin-4,5,6-d3-2-ol structure
Product Name:3-methylpyridin-4,5,6-d3-2-ol
CAS No:2645418-92-2
MF:C6H7NO
MW:112.144366502762
CID:6826193
PubChem ID:172406595
Update Time:2025-02-26

3-methylpyridin-4,5,6-d3-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3-methylpyridin-4,5,6-d3-2-ol
    • 2645418-92-2
    • CS-24349
    • Inchi: 1S/C6H7NO/c1-5-3-2-4-7-6(5)8/h2-4H,1H3,(H,7,8)/i2D,3D,4D
    • InChI Key: MVKDNXIKAWKCCS-NRUYWUNFSA-N
    • SMILES: OC1C(C)=C([2H])C([2H])=C([2H])N=1

Computed Properties

  • Exact Mass: 112.071594085Da
  • Monoisotopic Mass: 112.071594085Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 33.1Ų
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